Cas no 74962-96-2 (1,4,5,8-Anthracenetetrone,2,3-dimethyl-)

• Product Name: 1,4,5,8-Anthracenetetrone,2,3-dimethyl-
• CAS No: 74962-96-2
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 577385
• PubChem ID: 337813
• Update Time: 2025-04-19

1,4,5,8-Anthracenetetrone,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,5,8-Anthracenetetrone,2,3-dimethyl-
• 2,3-dimethylanthracene-1,4,5,8-tetrone
• NSC357169
• 74962-96-2
• DTXSID60320291
• NSC-357169

• Inchi： 1S/C16H10O4/c1-7-8(2)16(20)12-6-10-9(5-11(12)15(7)19)13(17)3-4-14(10)18/h3-6H,1-2H3
• InChI Key： OKDHZGQPJLUNPO-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(C2C=C3C(C=CC(C3=CC=21)=O)=O)=O

Computed Properties

• Exact Mass: 266.058
• Monoisotopic Mass: 266.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.389
• Boiling Point: 523.8°Cat760mmHg
• Flash Point: 230°C
• Refractive Index: 1.639
• PSA: 68.28000
• LogP: 0.92620